Cas no 2246914-81-6 (2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246914-81-6
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• CID: 6162898
• PubChem ID: 165605388
• Update Time: 2025-07-19

2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1706283
• 2246914-81-6
• 2-[4-(but-2-en-1-yloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-(But-2-en-1-yloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO3/c1-6-7-12-18-14-10-8-13(9-11-14)17-19-15(2,3)16(4,5)20-17/h6-11H,12H2,1-5H3/b7-6+
• InChI Key： FQIXRDIXTAUENI-VOTSOKGWSA-N
• SMILES： O1B(C2C=CC(=CC=2)OC/C=C/C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.1740248g/mol
• Monoisotopic Mass: 274.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246914-81-6)

The compound 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246914-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this boronate ester derivative as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. The presence of the but-2-en-1-yloxy group enhances the compound's reactivity and stability, making it a valuable tool in the construction of aryl-aryl bonds. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its utility in the development of targeted cancer therapies.

In addition to its synthetic applications, 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promising biological activity in preclinical studies. Investigations into its mechanism of action reveal that it can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific tyrosine kinases, which are often dysregulated in various cancers.

Further exploration of this compound's pharmacokinetic properties has also been undertaken. Preliminary data suggest that it possesses favorable absorption and distribution profiles, with moderate metabolic stability. These findings underscore its potential as a lead compound for further optimization and development. However, challenges such as improving its selectivity and reducing off-target effects remain areas of active research.

In conclusion, 2-4-(but-2-en-1-yloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246914-81-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule highlights its versatility and potential impact on the development of novel therapeutics. Continued research efforts are expected to further elucidate its pharmacological properties and expand its applications in medicine.